Cas no 1156424-88-2 (N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine)

• Product Name: N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine
• CAS No: 1156424-88-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5186491
• PubChem ID: 43387964
• Update Time: 2026-03-05

N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine
• Cyclohexanamine, N-(2-ethoxyethyl)-4-methyl-

• Inchi： 1S/C11H23NO/c1-3-13-9-8-12-11-6-4-10(2)5-7-11/h10-12H,3-9H2,1-2H3
• InChI Key： CGXNICXSPIHZIE-UHFFFAOYSA-N
• SMILES： O(CC)CCNC1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine

Recent Advances in the Study of N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine (CAS: 1156424-88-2)

In recent years, the compound N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine (CAS: 1156424-88-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and ethoxyethylamine side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the synthesis and optimization of N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that significantly enhances enantiomeric purity, a critical factor for its potential use in chiral drug development. These advancements are expected to facilitate further preclinical and clinical studies.

Pharmacological studies have also revealed intriguing insights into the compound's mechanism of action. Preliminary data suggest that N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine exhibits selective binding affinity for certain neurotransmitter receptors, particularly those involved in pain modulation and neurodegenerative diseases. A recent in vitro study highlighted its potential as a modulator of the sigma-1 receptor, which plays a role in neuroprotection and cognitive function. These findings open new avenues for its application in treating conditions such as Alzheimer's disease and chronic pain syndromes.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a subject of rigorous investigation. Recent animal studies have shown favorable absorption and distribution characteristics, with minimal off-target effects. However, researchers have noted the need for further optimization to improve metabolic stability and reduce potential hepatotoxicity. These studies underscore the importance of balancing efficacy and safety in the development of N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine as a viable drug candidate.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives and analogs with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to explore the compound's potential in combination therapies. As the body of research grows, N-(2-ethoxyethyl)-4-methylcyclohexan-1-amine is poised to become a cornerstone in the development of next-generation therapeutics for a range of medical conditions.